Cas no 68382-89-8 (Phosphonic acid, (7-hydroxy-2-oxoheptyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (7-hydroxy-2-oxoheptyl)-, dimethyl ester
• CAS No: 68382-89-8
• MF: C₉H₁₉O₅P
• MW: 238.217924356461
• CID: 393280
• PubChem ID: 357796
• Update Time: 2025-04-19

Phosphonic acid, (7-hydroxy-2-oxoheptyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (7-hydroxy-2-oxoheptyl)-, dimethyl ester
• Dimethyl (7-hydroxy-2-oxoheptyl)phosphonate
• Dimethyl-7-hydroxy-2-oxoheptyl phosphonate, 95
• 68382-89-8
• SCHEMBL10049892
• MFCD09951914
• AKOS017343624
• 1-dimethoxyphosphoryl-7-hydroxyheptan-2-one
• NSC-617324
• 1-dimethoxyphosphoryl-7-hydroxy-heptan-2-one
• NSC617324

• Inchi： 1S/C9H19O5P/c1-13-15(12,14-2)8-9(11)6-4-3-5-7-10/h10H,3-8H2,1-2H3
• InChI Key： CLPVBZKHVXANKQ-UHFFFAOYSA-N
• SMILES： P(CC(CCCCCO)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 238.09707
• Monoisotopic Mass: 238.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83